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Compound of Interest

Compound Name: Trans-AzCA4

Cat. No.: B15551518 Get Quote

Disclaimer: This document provides guidance on the proper disposal of Trans-AzCA4 based

on available chemical data and general laboratory safety protocols. However, it is not a

substitute for the official Safety Data Sheet (SDS) provided by the manufacturer. Always

consult the SDS for complete and specific safety and disposal information before handling this

compound.

The proper disposal of Trans-AzCA4, a photoswitchable azobenzene derivative, is crucial for

maintaining a safe laboratory environment and ensuring environmental protection. This guide

provides a step-by-step procedure for the safe handling and disposal of Trans-AzCA4 waste.

Key Chemical and Safety Data
A comprehensive understanding of the chemical properties and hazards of Trans-AzCA4 is the

first step toward safe disposal. The following table summarizes key data for this compound.[1]
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Property Value

CAS Number 2260670-59-3[1]

Molecular Formula C₂₈H₃₃N₃O₃

Molecular Weight 459.58 g/mol

Appearance White Powder

Solubility Soluble in Chloroform, Methanol

Storage Temperature -20°C

Storage Class Code 10 - Combustible liquids

Water Hazard Class (WGK) WGK 3 (highly hazardous to water)

Experimental Protocols: Disposal Procedure
The recommended disposal method for Trans-AzCA4 and its waste is through incineration by

a licensed hazardous waste disposal facility. The following protocol outlines the steps for

collecting and preparing Trans-AzCA4 waste for disposal.

1. Personal Protective Equipment (PPE): Before handling Trans-AzCA4, ensure you are

wearing appropriate PPE:

Safety goggles or a face shield.

Chemical-resistant gloves (e.g., nitrile).

A laboratory coat.

2. Waste Segregation:

Do not mix Trans-AzCA4 waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.

Keep solid Trans-AzCA4 waste separate from solutions containing the compound.

3. Waste Collection and Container Labeling:
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Solid Waste:

Collect pure Trans-AzCA4, contaminated lab materials (e.g., weighing paper, gloves), and

spill cleanup materials in a designated, leak-proof, and clearly labeled hazardous waste

container.

The container label should include:

The words "Hazardous Waste"

The full chemical name: "Trans-AzCA4"

The CAS number: "2260670-59-3"

The primary hazards (e.g., "Combustible," "Highly hazardous to water")

The accumulation start date.

Liquid Waste (Solutions):

Collect solutions containing Trans-AzCA4 in a separate, compatible, and properly labeled

hazardous waste container.

If dissolving Trans-AzCA4 for disposal, use a combustible solvent (e.g., ethanol or as

recommended by your EHS office) to facilitate incineration.

The liquid waste container label should include all the information listed for solid waste, as

well as the solvent used and the approximate concentration of Trans-AzCA4.

4. Storage of Waste:

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.

Ensure the storage area is cool, dry, and well-ventilated.

Keep waste containers tightly closed except when adding waste.
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5. Arranging for Disposal:

Once the waste container is full or has been in storage for the maximum allowable time per

your institution's policy, contact your EHS office to arrange for pickup and disposal.

Provide the EHS office with a complete and accurate description of the waste.

Disposal Workflow
The following diagram illustrates the key steps in the proper disposal of Trans-AzCA4.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15551518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trans-AzCA4 Disposal Workflow
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Caption: Workflow for the safe disposal of Trans-AzCA4 waste.
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This structured approach to the disposal of Trans-AzCA4 will help ensure the safety of

laboratory personnel and minimize the environmental impact of this research chemical. Always

prioritize safety and adhere to your institution's specific hazardous waste management policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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